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Introduction

Cyclobutrifluram is a novel nematicide belonging to the class of succinate dehydrogenase

inhibitors (SDHIs).[1][2] It has demonstrated significant efficacy against a broad spectrum of

plant-parasitic nematodes.[3] Understanding the precise impact of this compound on nematode

lifespan is crucial for optimizing its application, assessing potential resistance development,

and for its broader use in research and drug development. This document provides detailed

methodologies and protocols for assessing the effects of Cyclobutrifluram on the lifespan of

the model organism Caenorhabditis elegans.

Mechanism of Action

Cyclobutrifluram targets and inhibits the mitochondrial succinate dehydrogenase (SDH)

complex, also known as Complex II, a key enzyme in the electron transport chain and the

tricarboxylic acid (TCA) cycle.[1][4][5][6] This inhibition disrupts ATP production, leading to

impaired mitochondrial function, which in turn adversely affects the nematode's development,

fertility, and overall survival.[1][3][4][5][6]
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The following tables summarize the quantitative data on the effect of Cyclobutrifluram on

nematode survival and lifespan, primarily using the model organism C. elegans.

Table 1: Acute Toxicity of Cyclobutrifluram on C. elegans

Parameter Value Reference

Median Lethal Concentration

(LC50) - 24h exposure
0.069 µM (0.026 mg/L) [4]

Table 2: Effect of Cyclobutrifluram on the Lifespan of C. elegans

Cyclobutrifluram
Concentration (µM)

Mean Lifespan
(days)

Control Mean
Lifespan (days)

Reference

0.025 10 16.5 [4][7]

0.1 1 16.5 [4][7]

0.25 2 16.5 [4][7]

Experimental Protocols
Protocol 1: C. elegans Lifespan Assay
This protocol details the steps for conducting a lifespan assay to determine the effect of

Cyclobutrifluram on adult C. elegans.

Materials:

C. elegans wild-type strain (e.g., N2)

Nematode Growth Medium (NGM) agar plates

E. coli OP50 (food source)

Cyclobutrifluram (analytical grade)

Acetone (or other suitable solvent) as a vehicle
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M9 buffer

Synchronized L4 stage worms

Platinum wire worm pick

Incubator at 20°C

Dissecting microscope

Procedure:

Preparation of NGM Plates: Prepare NGM plates and seed them with a lawn of E. coli OP50.

Allow the lawn to grow overnight at room temperature.

Preparation of Cyclobutrifluram Plates:

Prepare a stock solution of Cyclobutrifluram in acetone.

Add the appropriate volume of the stock solution to the surface of the NGM plates to

achieve the desired final concentrations (e.g., 0.025, 0.1, and 0.25 µM).

Prepare control plates with the same volume of acetone vehicle.

Allow the plates to dry completely in a fume hood.

Synchronization of Worms: Synchronize a population of C. elegans to obtain a cohort of L4

stage worms. This can be achieved by standard bleaching of gravid adults to isolate eggs,

followed by hatching and growth to the L4 stage.

Initiation of Lifespan Assay:

Transfer a set number of synchronized L4 worms (e.g., 100 worms per condition) to each

experimental and control plate.

Incubate the plates at 20°C.

Daily Monitoring and Scoring:
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Examine the worms daily under a dissecting microscope.

Score worms as dead if they do not respond to gentle prodding with a platinum wire pick.

Transfer the surviving worms to fresh plates every day for the first few days to separate

them from their progeny.

Censor any worms that crawl off the agar, have internal hatching ("bagging"), or are

otherwise lost.

Data Analysis:

Record the number of surviving worms each day for each condition.

Generate survival curves using the Kaplan-Meier method.

Compare the survival curves between the different concentrations of Cyclobutrifluram
and the control using the log-rank test to determine statistical significance.
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Click to download full resolution via product page

Caption: Mechanism of action of Cyclobutrifluram in nematodes.
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Caption: Workflow for C. elegans lifespan assay with Cyclobutrifluram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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